Cas no 1427423-50-4 (6-Chloro-7-methoxy-1-benzothiophene)

• Product Name: 6-Chloro-7-methoxy-1-benzothiophene
• CAS No: 1427423-50-4
• MF: C₉H₇ClOS
• MW: 198.669280290604
• MDL: MFCD23705281
• CID: 4741308
• PubChem ID: 130063025
• Update Time: 2025-05-22

6-Chloro-7-methoxy-1-benzothiophene Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-7-methoxy-1-benzothiophene

• MDL： MFCD23705281
• Inchi： 1S/C9H7ClOS/c1-11-8-7(10)3-2-6-4-5-12-9(6)8/h2-5H,1H3
• InChI Key： GWDXVOPMTSTDOM-UHFFFAOYSA-N
• SMILES： COC1=C2SC=CC2=CC=C1Cl

Additional information on 6-Chloro-7-methoxy-1-benzothiophene

6-Chloro-7-methoxy-1-benzothiophene: A Comprehensive Overview

The compound 6-Chloro-7-methoxy-1-benzothiophene (CAS No. 1427423-50-4) is a heterocyclic aromatic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of benzothiophenes, which are derivatives of benzene fused with a thiophene ring. The presence of a chlorine atom at the 6-position and a methoxy group at the 7-position introduces unique electronic and structural properties, making it an intriguing subject for research and application.

Benzothiophenes are known for their versatile applications in optoelectronics, pharmaceuticals, and catalysis due to their conjugated π-systems and ability to undergo various functionalizations. The 6-chloro substitution pattern in this compound is particularly interesting as it can influence the electronic properties, such as the absorption spectrum and charge transport characteristics. Recent studies have shown that such substitutions can enhance the photoluminescence quantum yield, making this compound a promising candidate for light-emitting diodes (LEDs) and other optoelectronic devices.

The 7-methoxy group further modulates the electronic properties of the molecule by introducing electron-donating effects through the oxygen atom. This substitution can improve the solubility of the compound in organic solvents, which is crucial for its processing in thin-film applications. Moreover, the methoxy group can act as a site for further functionalization, enabling the incorporation of additional functionalities into the molecule for tailored applications.

Recent advancements in synthetic methodologies have made it possible to prepare 6-Chloro-7-methoxy-1-benzothiophene with high purity and yield. One such method involves a two-step synthesis: first, the preparation of a benzothiophene derivative through a coupling reaction, followed by selective substitution at the 6-position with chlorine and at the 7-position with a methoxy group using nucleophilic aromatic substitution techniques. These methods have been optimized to ensure high regioselectivity and minimize side reactions.

The optical properties of 6-Chloro-7-methoxy-1-benzothiophene have been extensively studied using techniques such as UV-vis spectroscopy and photoluminescence spectroscopy. The absorption spectrum reveals strong π-π* transitions in the visible region, indicating potential applications in light harvesting and energy conversion. Additionally, its photoluminescence properties suggest that it could serve as an efficient emitter in organic light-emitting diodes (OLEDs), where high quantum yields are essential for device performance.

In terms of thermal stability, 6-Chloro-7-methoxy-1-benzothiophene exhibits moderate thermal stability under ambient conditions, with a decomposition temperature suitable for most thin-film deposition techniques such as thermal evaporation or solution processing. This makes it a viable candidate for integration into device architectures without requiring extreme processing conditions.

Recent research has also explored the use of 6-Chloro-7-methoxy-1-benzothiophene as a precursor for more complex molecular architectures. For instance, it has been employed as a building block in supramolecular assemblies and covalent organic frameworks (COFs), where its π-system contributes to extended conjugation and improved charge transport properties.

In conclusion, 6-Chloro-7-methoxy-1-benzothiophene is a versatile compound with unique electronic and structural properties that make it an attractive candidate for various applications in materials science and chemistry. Its synthesis has been optimized to ensure high purity and yield, while its optical and thermal properties make it suitable for use in advanced optoelectronic devices. As research continues to uncover new functionalities and applications for this compound, its significance in both academic and industrial settings is expected to grow further.